Cas no 432-98-4 (1-(4-fluorophenylsulfonyl)propan-2-one)

• Product Name: 1-(4-fluorophenylsulfonyl)propan-2-one
• CAS No: 432-98-4
• MF: C₉H₉FO₃S
• MW: 216.229365110397
• CID: 3036403
• PubChem ID: 13794941
• Update Time: 2025-04-21

1-(4-fluorophenylsulfonyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenylsulfonyl)propan-2-one
• (4-Fluor-benzolsulfonyl)-aceton;(4-fluoro-benzenesulfonyl)-acetone;(4-Fluor-phenylsulfon)-aceton;(4-Fluor-phenyl)-acetonyl-sulfon;
• AKOS005135935
• VRNMGAPARZPQPX-UHFFFAOYSA-N
• 1-((4-Fluorophenyl)sulfonyl)propan-2-one
• 432-98-4
• SCHEMBL3891890

• Inchi： 1S/C9H9FO3S/c1-7(11)6-14(12,13)9-4-2-8(10)3-5-9/h2-5H,6H2,1H3
• InChI Key： VRNMGAPARZPQPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 216.02600
• Monoisotopic Mass: 216.02564348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.59000
• LogP: 2.26920